Lead, isotope of mass 214

Specification

• CAS No.: 15067-28-4
• Molecular Formula: P
• Molecular Weight: 213.9998 g/mol
• IUPAC Name: lead-214
• Standard InChI: InChI=1S/Pb/i1+7
• Standard InChI Key: WABPQHHGFIMREM-RKEGKUSMSA-N
• Isomeric SMILES: [214Pb]
• SMILES: [Pb]
• Canonical SMILES: [Pb]

Introduction

Fundamental Properties and Identification

Lead-214 is a radioisotope of lead with an atomic number of 82 and a mass number of 214. It has a precisely determined molecular weight of 213.99980 g/mol and follows the standard molecular formula of elemental lead (Pb) with the specific isotopic mass of 214. This isotope is also known by several synonyms including "Lead, isotope of mass 214" and "214Pb radioisotope" in scientific literature. The compound is cataloged under various identifier systems including CAS number 15067-28-4 and has the DSSTox Substance ID DTXSID401016084.

The standard IUPAC name for this isotope is lead-214, and it possesses the following chemical identifiers that are crucial for database tracking and scientific reference:

• InChI: InChI=1S/Pb/i1+7

• InChIKey: WABPQHHGFIMREM-RKEGKUSMSA-N

• SMILES notation: [214Pb]

These identifiers are essential for unambiguous referencing in chemical databases and scientific literature. The isotope was first cataloged in modern chemical databases in 2005, with the most recent modification to its entry occurring in March 2025.

Nuclear Properties

Lead-214 exhibits distinctive nuclear properties that characterize its behavior in radioactive decay chains and determine its applications in nuclear science.

Half-life and Decay Characteristics

The half-life of Lead-214 has been precisely measured as 27.06 ± 0.07 minutes (approximately 1,624 seconds). This relatively short half-life makes it an important indicator in environmental radon detection systems. The isotope exclusively undergoes beta-minus (β-) decay with a probability of 100%, transforming into Bismuth-214 (214Bi). The decay releases energy of 1.018 ± 0.011 MeV, contributing to its detectability in radiation monitoring systems.

Nuclear Isomers

Lead-214 possesses a metastable nuclear isomer designated as 214mPb with the following properties:

Nuclear Isomer	Excitation Energy	Half-life	Spin
214mPb	1365+x keV	6.2(3) μs	(8+)

This metastable state has a significantly shorter half-life of approximately 6.2 microseconds and exists at an excitation energy of 1365+x keV above the ground state.

Position Among Lead Isotopes

Lead-214 is one of sixteen isotopes of lead identified through magneto-optic methods. Research conducted by Bishop, Lawrenz, and Dollins in 1933 established that Lead-214 is among the less abundant naturally occurring lead isotopes, ranking 15th in order of natural abundance among the sixteen known isotopes. Their groundbreaking study found that Lead-214 predominated in uranium salts along with Lead-206, Lead-210, and Lead-202, while other isotopes like Lead-208, Lead-216, Lead-204, and Lead-212 were more prevalent in thorium salts.

Role in Decay Chains

Lead-214 occupies a critical position in natural radioactive decay sequences, serving as an important intermediate in the uranium-238 decay chain.

Position in the Radon-222 Decay Chain

Lead-214 forms part of the well-documented Radon-222 decay chain, where it is directly produced from the alpha decay of Polonium-218 (218Po). The detailed sequence in this section of the decay chain proceeds as follows:

• Radon-222 (222Rn) → half-life of 3.8 days

• Polonium-218 (218Po) → half-life of 3 minutes

• Lead-214 (214Pb) → half-life of 27.06 minutes

• Bismuth-214 (214Bi) → half-life of 19.7 minutes

• Polonium-214 (214Po) → half-life of 0.0002 seconds

This chain continues until reaching the stable isotope Lead-206 (206Pb). The sequential decay provides valuable insights into environmental radon levels, as the presence and concentration of Lead-214 can be used to infer the presence of its parent radionuclides.

Relationship with Adjacent Nuclides

Lead-214 is part of a series of isobars (nuclides with the same mass number) and isotones (nuclides with the same neutron number). The following table illustrates its relationship with adjacent nuclides:

Atomic Number (Z)	Isotone (N=132)	Isobar (A=214)
80	212Hg	214Hg
81	213Tl	214Tl
82	214Pb	214Pb
83	215Bi	214Bi
84	216Po	214Po
85	217At	214At
86	218Rn	214Rn
87	219Fr	214Fr
88	220Ra	214Ra
89	221Ac	214Ac
90	222Th	214Th
91	223Pa	214Pa
92	224U	214U

This comprehensive mapping of related nuclides demonstrates the systematic nature of nuclear structures and provides context for understanding Lead-214's position in the nuclear landscape.

Environmental Significance

Lead-214 has substantial environmental implications, particularly in relation to indoor air quality and radiation exposure assessments.

Connection to Radon Exposure

As a decay product in the Radon-222 chain, Lead-214 serves as an important indicator of radon gas presence in buildings and other enclosed spaces. When radon gas enters a building and undergoes decay, Lead-214 is formed as part of the decay sequence. Due to its beta emission characteristics, Lead-214 contributes to radiation dose exposure in environments with elevated radon levels.

Detection Applications

The specific decay characteristics of Lead-214 make it detectable using gamma spectroscopy methods, allowing for accurate measurement of environmental radon concentrations. Measurement of Lead-214 activity is frequently incorporated into comprehensive environmental monitoring protocols established by agencies such as the EPA to assess indoor radon levels.

Research Applications

Lead-214's unique nuclear properties have made it valuable in various scientific applications and research fields.

Nuclear Physics Studies

Research into the nuclear structure of Lead-214 has contributed to the broader understanding of nuclear physics. The 1933 study by Bishop, Lawrenz, and Dollins established important foundations for understanding lead isotopes, including methods for determining relative abundances and the distribution of isotopes in different mineral sources.

Lead-214, along with other members of the Radium-226 decay chain, is recognized as important for calibration of high-resolution gamma-ray detectors. The well-characterized gamma emissions from this decay chain provide reliable reference points for detector calibration in nuclear instrumentation.